6-Butylpyridine-3-carboxylic acid
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Description
6-Butylpyridine-3-carboxylic acid is a pyridine derivative characterized by a carboxylic acid group at position 3 and a butyl substituent at position 6 of the pyridine ring. This structural configuration imparts unique physicochemical properties, including moderate lipophilicity due to the alkyl chain and acidity from the carboxylic acid moiety. The butyl group enhances hydrophobicity, which may improve membrane permeability in drug candidates or modify solubility for synthetic intermediates .
Properties
Molecular Formula |
C10H13NO2 |
|---|---|
Molecular Weight |
179.22 g/mol |
IUPAC Name |
6-butylpyridine-3-carboxylic acid |
InChI |
InChI=1S/C10H13NO2/c1-2-3-4-9-6-5-8(7-11-9)10(12)13/h5-7H,2-4H2,1H3,(H,12,13) |
InChI Key |
ICECFKLOPNFOQX-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC1=NC=C(C=C1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Butylpyridine-3-carboxylic acid can be achieved through several methods:
Grignard Reaction: One common method involves the reaction of a pyridine derivative with a butyl Grignard reagent, followed by oxidation to introduce the carboxylic acid group.
Friedel-Crafts Alkylation: Another method involves the Friedel-Crafts alkylation of pyridine with butyl chloride in the presence of a Lewis acid catalyst, followed by oxidation to form the carboxylic acid group.
Direct Alkylation: Direct alkylation of pyridine with butyl halides under basic conditions, followed by oxidation, can also be used to synthesize this compound.
Industrial Production Methods
Industrial production of 6-Butylpyridine-3-carboxylic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of method depends on factors such as cost, availability of reagents, and environmental considerations.
Chemical Reactions Analysis
Types of Reactions
6-Butylpyridine-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The carboxylic acid group can be further oxidized to form derivatives such as esters and amides.
Reduction: Reduction of the carboxylic acid group can yield alcohols or aldehydes.
Substitution: The pyridine ring can undergo electrophilic and nucleophilic substitution reactions
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic or basic medium.
Reduction: Lithium aluminum hydride (LiAlH₄) or borane (BH₃) in tetrahydrofuran (THF).
Substitution: Halogenating agents such as N-bromosuccinimide (NBS) for electrophilic substitution, and nucleophiles like amines for nucleophilic substitution
Major Products
Oxidation: Esters, amides, and other carboxylic acid derivatives.
Reduction: Alcohols and aldehydes.
Substitution: Various substituted pyridine derivatives
Scientific Research Applications
6-Butylpyridine-3-carboxylic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of various compounds
Mechanism of Action
The mechanism of action of 6-Butylpyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.
Pathways: It may influence signaling pathways involved in inflammation, cell proliferation, and other biological processes
Comparison with Similar Compounds
Comparison with Similar Compounds
The table below compares 6-butylpyridine-3-carboxylic acid with structurally related pyridine-3-carboxylic acid derivatives, highlighting substituent effects, molecular properties, and applications. Data are derived from the provided evidence and calculated values where necessary.
*Calculated from Hill formula $ \text{C}{10}\text{H}{13}\text{NO}_2 $. †Estimated based on nicotinic acid (pKa ~2.5) and alkyl substituent effects.
Research Findings and Substituent Effects
Substituent Influence on Reactivity and Solubility
- Butyl Group (6-Butyl) : Enhances lipophilicity, making the compound suitable for lipid-rich environments (e.g., cell membranes). This property is critical in drug design for improving bioavailability .
- Chloro Group (6-Chloro): Increases electrophilicity at the pyridine ring, facilitating nucleophilic substitution reactions. Widely used in herbicide synthesis (e.g., imidazolinone-class herbicides).
- Hydroxyl Group (6-Hydroxy) : Improves water solubility via hydrogen bonding. Applications include metal chelation in catalysis or wastewater treatment.
- BOC-Methylamino-Boronic Acid (6-Boronic Acid): Enables cross-coupling reactions (e.g., Suzuki-Miyaura) for constructing biaryl structures in drug discovery.
Stability and Handling
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
